2-Hydroxy-3-O-methylnaltrexone
2-Hydroxy-3-O-methylnaltrexone
Brand Name:
Vulcanchem
CAS No.:
67829-18-9
VCID:
VC0044716
InChI:
InChI=1S/C21H25NO5/c1-26-17-14(24)8-12-9-15-21(25)5-4-13(23)19-20(21,16(12)18(17)27-19)6-7-22(15)10-11-2-3-11/h8,11,15,19,24-25H,2-7,9-10H2,1H3/t15-,19+,20+,21-/m1/s1
SMILES:
COC1=C(C=C2CC3C4(CCC(=O)C5C4(C2=C1O5)CCN3CC6CC6)O)O
Molecular Formula:
C21H25NO5
Molecular Weight:
371.433
2-Hydroxy-3-O-methylnaltrexone
CAS No.: 67829-18-9
Cat. No.: VC0044716
Molecular Formula: C21H25NO5
Molecular Weight: 371.433
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 67829-18-9 |
|---|---|
| Molecular Formula | C21H25NO5 |
| Molecular Weight | 371.433 |
| IUPAC Name | (4R,4aS,7aR,12bS)-3-(cyclopropylmethyl)-4a,10-dihydroxy-9-methoxy-2,4,5,6,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-one |
| Standard InChI | InChI=1S/C21H25NO5/c1-26-17-14(24)8-12-9-15-21(25)5-4-13(23)19-20(21,16(12)18(17)27-19)6-7-22(15)10-11-2-3-11/h8,11,15,19,24-25H,2-7,9-10H2,1H3/t15-,19+,20+,21-/m1/s1 |
| Standard InChI Key | YEOJRVQCDBXMRW-PSOYPTMXSA-N |
| SMILES | COC1=C(C=C2CC3C4(CCC(=O)C5C4(C2=C1O5)CCN3CC6CC6)O)O |
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